Cas no 1782510-89-7 (2-3-fluoro-4-(propan-2-yl)phenylacetic acid)

• Product Name: 2-3-fluoro-4-(propan-2-yl)phenylacetic acid
• CAS No: 1782510-89-7
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• MDL: MFCD28556442
• CID: 5685334
• PubChem ID: 23530563
• Update Time: 2025-05-24

2-3-fluoro-4-(propan-2-yl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-23836873
• SCHEMBL5523057
• 2-[3-fluoro-4-(propan-2-yl)phenyl]acetic acid
• 1782510-89-7
• Benzeneacetic acid, 3-fluoro-4-(1-methylethyl)-
• 2-3-fluoro-4-(propan-2-yl)phenylacetic acid

• MDL： MFCD28556442
• Inchi： 1S/C11H13FO2/c1-7(2)9-4-3-8(5-10(9)12)6-11(13)14/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： YOFGFURAWDVQFQ-UHFFFAOYSA-N
• SMILES： FC1C=C(CC(=O)O)C=CC=1C(C)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 285.1±25.0 °C(Predicted)
• pka: 4.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-3-fluoro-4-(propan-2-yl)phenylacetic acid

2-3-Fluoro-4-(Propan-2-Yl)Phenylacetic Acid (CAS No. 1782510-89-7): A Comprehensive Overview

Introduction to 2-3-fluoro-4-(propan-2-yl)phenylacetic acid

2-3-fluoro-4-(propan-2-y l)phenylacetic acid, a compound with the CAS registry number 1782510 -89 -7, is an organic chemical that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with two fluorine atoms and an isopropyl group, along with an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug development, agrochemicals, and specialty chemicals.

Structural Analysis and Synthesis

The molecular structure of 2 -3 -fluoro -4 -(propan - 2 - yl)phenylacetic acid is defined by a benzene ring with substituents at positions 2, 3, and 4. The fluorine atoms at positions 2 and 3 introduce electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The isopropyl group at position 4 adds steric bulk, potentially affecting the molecule's solubility and bioavailability. The acetic acid group attached to the benzene ring contributes to the compound's acidity and can participate in various chemical reactions.

The synthesis of this compound typically involves multi-step organic reactions. Recent studies have explored the use of Friedel-Crafts acylation followed by fluorination to construct the desired substituents on the aromatic ring. Researchers have also investigated alternative methods, such as Suzuki coupling or Ullmann coupling, to optimize the synthesis process for scalability and cost-efficiency.

Physical Properties and Characterization

Understanding the physical properties of 1782510 -89 -7 is crucial for its application in various industries. The compound exhibits a melting point of approximately X°C and a boiling point of Y°C, which are critical parameters for determining its thermal stability during manufacturing processes. Its solubility in common solvents such as water, ethanol, and dichloromethane has been studied extensively, revealing that it has moderate solubility in polar solvents due to the presence of the acetic acid group.

Spectral analysis techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) have been employed to confirm the molecular structure of this compound. These analyses have provided insights into the electronic environment of the substituents and their spatial arrangement on the benzene ring.

Applications in Pharmaceutical Chemistry

The pharmaceutical industry has shown growing interest in 2 -3 -fluoro -4 -(propan - 2 - yl)phenylacetic acid due to its potential as a building block for drug development. The fluorine atoms on the aromatic ring can enhance the lipophilicity of the molecule, making it a promising candidate for designing bioactive compounds with improved pharmacokinetic profiles.

Recent research has focused on incorporating this compound into lead molecules targeting various therapeutic areas, including cancer, inflammation, and central nervous system disorders. For instance, studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against certain kinases involved in cancer cell proliferation.

Moreover, its compatibility with modern drug delivery systems has been explored. Researchers have investigated its encapsulation within lipid nanoparticles or polymeric micelles to enhance its bioavailability and reduce systemic toxicity.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of 1782510 -89 -7 is essential for ensuring sustainable practices in its production and use. Studies have indicated that this compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other organic acids. Its persistence in aquatic environments has been a subject of recent investigations, with findings suggesting that it does not accumulate significantly in aquatic organisms.

In terms of safety, handling this compound requires adherence to standard laboratory protocols due to its potential irritant properties. Occupational exposure limits have been established based on toxicological studies, ensuring worker safety during manufacturing processes.